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An In-Depth Technical Guide to 5-Hydroxy-2-iodohydrocinnamic Acid: Properties, Synthesis,
and Applications in Drug Discovery

Executive Summary

5-Hydroxy-2-iodohydrocinnamic acid is a specialized derivative of the widespread and
biologically significant hydroxycinnamic acid (HCA) scaffold. While naturally occurring HCAs
are lauded for their antioxidant and anti-inflammatory properties, this synthetic analogue
introduces a strategically placed iodine atom, transforming it into a highly versatile building
block for medicinal chemistry and drug development. The iodine serves as a "heavy atom" for
crystallographic studies, a site for radiolabeling, and, most importantly, a reactive handle for
carbon-carbon and carbon-heteroatom bond formation via cross-coupling reactions. This guide
provides a comprehensive overview of its inferred physicochemical properties, proposes a
robust synthetic pathway, details its chemical reactivity, and explores its potential applications
as a molecular scaffold for creating novel therapeutics, particularly as a precursor to potent
enzyme inhibitors.

Introduction: The Strategic Value of the
Hydroxycinnamic Acid Scaffold

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12332603#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12332603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hydroxycinnamic acids (HCASs) are a class of phenolic compounds derived from cinnamic acid
and are ubiquitous in the plant kingdom.[1][2] Molecules like caffeic acid, ferulic acid, and p-
coumaric acid are integral components of the human diet, found in fruits, vegetables, coffee,
and whole grains.[3] Their biological significance stems primarily from their antioxidant activity,
which is attributed to their ability to scavenge free radicals and chelate metals.[4][5] This
activity confers a wide range of therapeutic potentials, including anti-inflammatory,
antimicrobial, neuroprotective, and anti-cancer effects.[6][7]

The structure of 5-hydroxy-2-iodohydrocinnamic acid combines the foundational HCA core with
a synthetically enabling iodine substituent. This design is intentional:

e The HCA Core: The 3-(5-hydroxyphenyl)propanoic acid backbone provides the inherent
biological footprint and physicochemical properties of the HCA class. The phenolic hydroxyl
group is critical for antioxidant activity and can be modulated to fine-tune binding
interactions.[5]

e The lodine Handle: The iodine atom at the 2-position is a key feature for synthetic
diversification. It is an excellent leaving group in transition-metal-catalyzed cross-coupling
reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-Hartwig), allowing for the precise and
efficient introduction of a wide array of chemical moieties. This is a cornerstone of modern
drug discovery for building molecular complexity and exploring structure-activity relationships
(SAR).

This guide positions 5-hydroxy-2-iodohydrocinnamic acid not as a final drug candidate, but as a
high-value starting material and molecular tool for researchers and drug development
professionals.

Physicochemical and Structural Properties

The fundamental properties of 5-hydroxy-2-iodohydrocinnamic acid are derived from its
molecular structure. While extensive experimental data is not publicly available for this specific
compound, its properties can be reliably predicted based on its constituent functional groups.

Structure:

Figure 1. Chemical structure of 5-hydroxy-2-iodohydrocinnamic acid.
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Data Presentation: Core Physicochemical Properties

Property Value Basis

3-(5-hydroxy-2-
IUPAC Name Standard Nomenclature
iodophenyl)propanoic acid

Molecular Formula CoHslO3 Calculated
Molecular Weight 292.07 g/mol Calculated

Expected to be a solid, likely Analogy to similar phenolic
Appearance ) )

off-white to beige powder.[8] compounds.

Predicted to be soluble in

Solubilit organic solvents like DMSO, Presence of polar hydroxyl and
olubili
Y DMF, and alcohols; likely has carboxylic acid groups.
some water solubility.[3][8]
CAS Number Not publicly available. Database Search

Synthesis and Chemical Reactivity

The synthesis of 5-hydroxy-2-iodohydrocinnamic acid can be approached through established
organic chemistry transformations. A logical and efficient pathway is crucial for its utility as a
research chemical.

Proposed Synthetic Workflow

A robust synthesis can be envisioned starting from 3-(5-hydroxyphenyl)propanoic acid. This
precursor undergoes regioselective iodination. The hydroxyl group is an ortho-, para-director;
since the para position is blocked, iodination is directed to one of the ortho positions (C2 or
C6). Steric hindrance may influence selectivity, but the C2 position is a likely target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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